N-(3-ethoxy-4-methoxybenzyl)-2-(morpholin-4-yl)ethanamine

• Molecular Formula: C16H26N2O3
• Molecular Weight: 294.39 g/mol
• IUPAC Name: N-[(3-ethoxy-4-methoxyphenyl)methyl]-2-morpholin-4-ylethanamine
• InChI: InChI=1S/C16H26N2O3/c1-3-21-16-12-14(4-5-15(16)19-2)13-17-6-7-18-8-10-20-11-9-18/h4-5,12,17H,3,6-11,13H2,1-2H3
• InChI Key: SHZOBIMCWXWZDD-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=CC(=C1)CNCCN2CCOCC2)OC

Description

N-(3-ethoxy-4-methoxybenzyl)-2-(morpholin-4-yl)ethanamine, also known as MEM, is a novel chemical compound that has been synthesized for scientific research purposes. This compound has gained attention in the scientific community due to its potential applications in various fields, including pharmacology and neuroscience.

Mechanism of Action

The mechanism of action of N-(3-ethoxy-4-methoxybenzyl)-2-(morpholin-4-yl)ethanamine is not fully understood, but it is believed to act as a serotonin transporter inhibitor. This means that it can prevent the reuptake of serotonin in the brain, leading to increased levels of serotonin and potentially improving mood and reducing symptoms of depression and anxiety.
Biochemical and Physiological Effects:
Studies have shown that N-(3-ethoxy-4-methoxybenzyl)-2-(morpholin-4-yl)ethanamine can increase serotonin levels in the brain, leading to potential improvements in mood and reduced symptoms of depression and anxiety. Additionally, N-(3-ethoxy-4-methoxybenzyl)-2-(morpholin-4-yl)ethanamine has been shown to have potential neuroprotective effects, including reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-ethoxy-4-methoxybenzyl)-2-(morpholin-4-yl)ethanamine in lab experiments is its high purity and yield, which allows for accurate and reproducible results. However, one limitation is that the mechanism of action of N-(3-ethoxy-4-methoxybenzyl)-2-(morpholin-4-yl)ethanamine is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for research on N-(3-ethoxy-4-methoxybenzyl)-2-(morpholin-4-yl)ethanamine, including further studying its potential as an SSRI and its neuroprotective effects in various neurodegenerative diseases. Additionally, more research is needed to fully understand the mechanism of action of N-(3-ethoxy-4-methoxybenzyl)-2-(morpholin-4-yl)ethanamine and its potential limitations and side effects. Overall, N-(3-ethoxy-4-methoxybenzyl)-2-(morpholin-4-yl)ethanamine has the potential to be a valuable tool for scientific research and may have future applications in the field of pharmacology and neuroscience.

Synthesis Methods

The synthesis of N-(3-ethoxy-4-methoxybenzyl)-2-(morpholin-4-yl)ethanamine involves the reaction of 3-ethoxy-4-methoxybenzaldehyde with morpholine and 2-(chloroethyl)amine hydrochloride in the presence of a base. The resulting product is then purified through recrystallization. This method has been optimized for high yield and purity of N-(3-ethoxy-4-methoxybenzyl)-2-(morpholin-4-yl)ethanamine.

Scientific Research Applications

N-(3-ethoxy-4-methoxybenzyl)-2-(morpholin-4-yl)ethanamine has been used in various scientific research studies, including its potential application as a selective serotonin reuptake inhibitor (SSRI). This compound has also been studied for its potential use in treating depression, anxiety, and other mood disorders. Additionally, N-(3-ethoxy-4-methoxybenzyl)-2-(morpholin-4-yl)ethanamine has been studied for its potential neuroprotective effects in various neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.